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Compound of Interest

Compound Name: URAT1 inhibitor 9

Cat. No.: B12385736

Disclaimer: Publicly available research data, including quantitative metrics and detailed
experimental protocols, for a specific molecule designated "URAT1 inhibitor 9" (also known as
Compound 24; CAS 2251727-90-7) is limited. This compound is identified in patent
CN108863919B as a sulfonamide derivative for the potential treatment of gout or
hyperuricemia. Due to the scarcity of specific data, this document serves as an in-depth
technical guide for researchers, scientists, and drug development professionals on the core
principles and methodologies involved in the research of novel URAT1 inhibitors, using data
from publicly studied compounds as a representative framework.

Introduction to URAT1 and its Role in Hyperuricemia

Hyperuricemia, a metabolic disorder characterized by elevated serum uric acid levels, is a
primary precursor to gout, a painful inflammatory arthritis caused by the deposition of
monosodium urate crystals in joints and tissues.[1][2] The kidneys play a crucial role in
maintaining uric acid homeostasis, with approximately two-thirds of urate being excreted
renally.[1] Urate transporter 1 (URAT1), encoded by the SLC22A12 gene, is a key protein in
this process.[3] Located on the apical membrane of renal proximal tubule cells, URATL1 is
responsible for the reabsorption of about 90% of the urate filtered by the glomeruli back into the
bloodstream.[3]

Inhibition of URAT1 is a primary therapeutic strategy for managing hyperuricemia and gout.[4]
By blocking URAT1, these inhibitors prevent uric acid reabsorption, thereby increasing its
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excretion in the urine and lowering serum uric acid levels.[5] This approach addresses the most
common cause of hyperuricemia, which is impaired renal excretion of uric acid.[4]

Mechanism of Action of URAT1 Inhibitors

URAT1 functions as an organic anion exchanger, facilitating the uptake of urate from the
tubular lumen in exchange for intracellular monocarboxylates like lactate or nicotinate.[6]
URAT1 inhibitors are designed to interfere with this transport mechanism. Recent structural
studies using cryo-electron microscopy have revealed that inhibitors like benzbromarone and
lesinurad bind within a large, hydrophobic, and electropositive cavity of the inward-open
conformation of URAT1.[3] This binding sterically hinders the transit of uric acid through the
transporter's central channel, effectively blocking its reabsorption.[3][6]

The binding of these inhibitors is typically non-competitive with respect to uric acid when the
inhibitor is introduced extracellularly, suggesting they may access their binding site from the
intracellular side of the apical membrane.[3] The specificity and potency of different inhibitors
are determined by their unique interactions with key amino acid residues within this binding
pocket.[3]

Below is a diagram illustrating the signaling pathway of URAT1-mediated uric acid reabsorption
and its inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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